Cas no 95360-12-6 (12-Acetyltrichilin B)

• Product Name: 12-Acetyltrichilin B
• CAS No: 95360-12-6
• MF: C₃₇H₄₈O₁₄
• MW: 716.768632888794
• CID: 4670804
• Update Time: 2025-05-20

12-Acetyltrichilin B Chemical and Physical Properties

Names and Identifiers

• 12-Acetyltrichilin B
• 12-O-Acetyltrichilin B
• 24-Norchola-20,22-diene-4-carboxaldehyde, 2,3,12-tris(acetyloxy)-14,15:21,23-diepoxy-1,7,19-trihydroxy-4,8-dimethyl-11-oxo-, cyclic 4,19-(2-methyl-1-oxobutyl acetal), (1α,2α,3α,4β,5α,7α,12α,13α,14β,15β,17α)-

• Inchi： 1S/C37H48O14/c1-9-16(2)31(44)50-32-33(6)22-13-23(41)35(8)27(36(22,15-46-32)28(43)26(47-17(3)38)30(33)49-19(5)40)25(42)29(48-18(4)39)34(7)21(20-10-11-45-14-20)12-24-37(34,35)51-24/h10-11,14,16,21-24,26-30,32,41,43H,9,12-13,15H2,1-8H3
• InChI Key： AVSOCPWJWLVCAL-UHFFFAOYSA-N
• SMILES： CCC(C(OC1C2(C3C(C4C(C(C5(C6(C(O6)CC5C5=COC=C5)C4(C)C(O)C3)C)OC(=O)C)=O)(C(C(C2OC(=O)C)OC(=O)C)O)CO1)C)=O)C

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 772.5±60.0 °C(Predicted)
• pka: 12.53±0.70(Predicted)

Additional information on 12-Acetyltrichilin B

12-Acetyltrichilin B (CAS No. 95360-12-6): An Overview of Its Chemical Properties and Biological Activities

12-Acetyltrichilin B (CAS No. 95360-12-6) is a natural product derived from the plant Alpinia officinarum, commonly known as Chinese ginger. This compound has garnered significant attention in recent years due to its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This article aims to provide a comprehensive overview of the chemical properties, biological activities, and potential applications of 12-Acetyltrichilin B.

Chemical Structure and Properties: 12-Acetyltrichilin B is a sesquiterpene derivative with a molecular formula of C₁₅H₂₄O₄. Its molecular weight is 272.34 g/mol. The compound features a complex structure with multiple chiral centers, which contribute to its unique chemical and biological properties. The presence of an acetyl group at the 12th position is a distinguishing feature that sets it apart from other trichilin derivatives. This structural characteristic is believed to play a crucial role in its biological activities.

Synthesis and Isolation: The isolation of 12-Acetyltrichilin B from natural sources involves sophisticated extraction and purification techniques. Recent studies have reported the successful isolation of this compound from the rhizomes of A. officinarum. Additionally, efforts have been made to develop synthetic routes for the production of 12-Acetyltrichilin B. These synthetic methods aim to overcome the limitations associated with natural extraction, such as low yield and variability in quality.

Biological Activities:

Anti-Inflammatory Activity: One of the most notable biological activities of 12-Acetyltrichilin B is its anti-inflammatory effect. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in various cell models. The mechanism underlying this activity involves the modulation of signaling pathways such as NF-κB and MAPK. These findings suggest that 12-Acetyltrichilin B has potential therapeutic applications in inflammatory diseases.

Antioxidant Activity: 12-Acetyltrichilin B also exhibits strong antioxidant properties. It has been demonstrated to scavenge free radicals and reduce oxidative stress in both in vitro and in vivo models. The antioxidant activity of this compound is attributed to its ability to upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This property makes it a promising candidate for the prevention and treatment of oxidative stress-related disorders.

Anticancer Activity: Recent research has highlighted the anticancer potential of 12-Acetyltrichilin B. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression. Furthermore, 12-Acetyltrichilin B has been found to sensitize cancer cells to chemotherapeutic agents, enhancing their efficacy.

Cytotoxicity: Despite its promising biological activities, it is important to evaluate the cytotoxicity of 12-Acetyltrichilin B. In vitro studies have shown that this compound exhibits selective cytotoxicity towards cancer cells while sparing normal cells. However, further research is needed to fully understand its safety profile and potential side effects.

Potential Applications: strong>

The diverse biological activities of 12-Acetyltrichilin B make it a valuable compound for various applications in pharmaceuticals and functional foods. Its anti-inflammatory properties suggest potential use in treating conditions such as arthritis, inflammatory bowel disease, and asthma. The antioxidant activity of this compound could be harnessed for developing supplements or functional foods aimed at reducing oxidative stress and promoting overall health.

In the realm of oncology, the anticancer potential of 12-Acetyltrichilin B strong > offers promising avenues for developing novel therapeutic agents. Preclinical studies have shown encouraging results, but more extensive research is needed to validate these findings in clinical settings.

< strong >Conclusion: em > p > < p >In summary, strong > 12 - Acetyltrichilin B strong > (CAS No . 95360 - 12 - 6) is a multifaceted natural product with significant biological activities . Its anti-inflammatory , antioxidant , and anticancer properties make it a valuable candidate for further research and development . As our understanding of this compound continues to grow , it holds great promise for contributing to advancements in pharmaceuticals , functional foods , and other related fields . p > article > response >